Cas no 2138128-15-9 (2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)-
• CAS No: 2138128-15-9
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 5260500
• Update Time: 2025-05-22

2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)-

• Inchi： 1S/C9H6N2OS/c12-6-8-7(2-5-13-8)9-10-3-1-4-11-9/h1-6H
• InChI Key： IAFQLYPBBGAGDU-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=CC=1C1=NC=CC=N1

Additional information on 2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)-

2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)- (CAS No. 2138128-15-9)

Introduction to 2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)-

2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)-, also known by its CAS registry number CAS No. 2138128-15-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a pyrimidine moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties. The pyrimidine group, on the other hand, is a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 3. This combination makes 2-Thiophenecarboxaldehyde, 3-(2-pyrimidinyl)- a versatile molecule with potential applications in various areas.

Chemical Structure and Properties

The molecular structure of CAS No. 2138128-15-9 consists of a thiophene ring attached to a pyrimidine group via an aldehyde functional group. The aldehyde group plays a crucial role in the reactivity and functionality of the compound. The thiophene ring contributes to the molecule's aromaticity and conjugation, while the pyrimidine group introduces additional electronic and steric effects. These structural features make CAS No. 2138128-15-9 an ideal candidate for exploring various chemical reactions and applications.

Applications in Organic Chemistry

In organic chemistry, CAS No. 2138128-15-9 has been utilized as a building block for synthesizing more complex molecules. Its aldehyde group allows for various condensation reactions, such as the formation of imines and enamines, which are essential in organic synthesis. Additionally, the thiophene and pyrimidine groups provide opportunities for exploring supramolecular chemistry and self-assembly processes.

Recent studies have highlighted the potential of CAS No. 2138128-15-9 in synthesizing functional materials. For instance, researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to coordinate with metal ions makes it a valuable component in designing porous materials with applications in gas storage and catalysis.

Biological Applications and Research Insights

The biological activity of CAS No. 2138128-15-9 has also been a subject of interest in recent studies. Preliminary assays have indicated that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug discovery efforts. The thiophene and pyrimidine moieties are known to interact with biological targets such as kinases and proteases, making CAS No. 2138128-15-9 a promising candidate for further exploration in medicinal chemistry.

Moreover, the compound has been investigated for its antioxidant properties. Studies have shown that CAS No. 2138128-15-9 can scavenge free radicals effectively, which is crucial in preventing oxidative stress-related diseases such as cancer and neurodegenerative disorders.

Materials Science and Nanotechnology Applications

In the realm of materials science, CAS No. 2138